3-Acetylamino-5-t-butylpyrazole

• IUPAC Name: N-(5-tert-butyl-1H-pyrazol-3-yl)acetamide
• InChI: InChI=1S/C9H15N3O/c1-6(13)10-8-5-7(11-12-8)9(2,3)4/h5H,1-4H3,(H2,10,11,12,13)
• InChI Key: OYEPQKGIBUCFEE-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=NNC(=C1)C(C)(C)C
• Molecular Formula: C9H15N3O
• Molecular Weight: 181.23 g/mol

Description

3-Acetylamino-5-t-butylpyrazole is a pyrazole derivative characterized by an acetylated amino group at the 3-position and a bulky tert-butyl substituent at the 5-position. Pyrazoles are five-membered heterocyclic compounds containing two adjacent nitrogen atoms, widely studied for their applications in pharmaceuticals, agrochemicals, and materials science. The tert-butyl group enhances steric hindrance and lipophilicity, while the acetylamino moiety may influence hydrogen-bonding capacity and metabolic stability.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Acetylamino-5-t-butylpyrazole typically involves the reaction of 3-amino-5-t-butylpyrazole with acetic anhydride. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The general reaction scheme is as follows:

Starting Material: 3-amino-5-t-butylpyrazole

Reagent: Acetic anhydride

Conditions: The reaction is usually conducted at elevated temperatures (around 120°C) for a few hours to ensure complete acetylation.

Industrial Production Methods

Industrial production of 3-Acetylamino-5-t-butylpyrazole may involve similar synthetic routes but on a larger scale. The process would include optimization of reaction conditions to maximize yield and purity, as well as the use of industrial-grade reagents and equipment.

Chemical Reactions Analysis

Types of Reactions

3-Acetylamino-5-t-butylpyrazole can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can be performed to modify the functional groups present in the compound.

Substitution: The acetyl group can be substituted with other functional groups using appropriate reagents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) can be used.

Substitution: Reagents like halogens (e.g., chlorine, bromine) or nucleophiles (e.g., amines, alcohols) are commonly employed.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxidized derivatives, while substitution reactions can produce a variety of substituted pyrazole derivatives.

Scientific Research Applications

3-Acetylamino-5-t-butylpyrazole has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-Acetylamino-5-t-butylpyrazole involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. The exact pathways and targets depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The following table summarizes key structural and functional differences between 3-Acetylamino-5-t-butylpyrazole and selected analogs:

Compound Name	Core Structure	Substituents at 3-/5-Positions	Key Functional Groups	Molecular Weight (g/mol)
3-Acetylamino-5-t-butylpyrazole	Pyrazole	Acetylamino / t-butyl	Amide, alkyl	~209.3 (calculated)
3-Amino-5-tert-butylisoxazole	Isoxazole	Amino / t-butyl	Amine, alkyl	154.2 (reported)
5-Amino-3-hydroxy-1H-pyrazole derivatives	Pyrazole	Amino / hydroxy	Amine, hydroxyl	~125–150 (estimated)

Key Observations :

• Core Heterocycle : Pyrazole (two adjacent N atoms) vs. isoxazole (one N and one O atom). Isoxazoles are generally more polar due to the oxygen atom, affecting solubility and reactivity .
• Functional Groups: The acetylamino group introduces an amide bond, which may improve metabolic stability compared to free amino groups (e.g., in 3-Amino-5-tert-butylisoxazole) .

Physicochemical and Reactivity Comparisons

Solubility and Stability

• 3-Acetylamino-5-t-butylpyrazole: Predicted to exhibit low aqueous solubility due to the tert-butyl group but moderate solubility in organic solvents.
• 3-Amino-5-tert-butylisoxazole: Higher polarity from the isoxazole oxygen may improve aqueous solubility compared to pyrazole analogs. However, the free amino group increases susceptibility to oxidation and electrophilic reactions .
• 5-Amino-3-hydroxy-1H-pyrazole derivatives: Hydroxy and amino groups enable hydrogen bonding, improving solubility in polar solvents. These compounds are often used as intermediates in multi-step syntheses .